Cas no 18674-12-9 (Ceroplastol)

• Product Name: Ceroplastol
• CAS No: 18674-12-9
• MF: C₂₅H₄₀O
• MW: 356.5845079422
• CID: 223679
• Update Time: 2024-02-28

Ceroplastol Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-1-ol,6-[(3R,3aR,6aR,9aS,10aS)-1,2,3,3a,4,6a,7,8,9,9a,10,10a-dodecahydro-6,10a-dimethyl-9-methylenedicyclopenta[a,d]cycloocten-3-yl]-2-methyl-,(2E,6S)-
• 2-Hepten-1-ol,6-[(3R,3aR,6aR,9aS,10aS)-1,2,3,3a,4,6a,7,8,9,9a,10,10a-dodecahydro-6,10a-dimethyl-9-methylenedicyclopenta[a,d]c
• Ceroplastol
• Ceroplastol I
• (6α,10β,11α)-Ophiobola-3(24),7,19-trien-21-ol

• Inchi： 1S/C25H40O/c1-17(16-26)7-6-8-18(2)22-13-14-25(5)15-23-20(4)9-11-21(23)19(3)10-12-24(22)25/h7,10,18,21-24,26H,4,6,8-9,11-16H2,1-3,5H3/b17-7+,19-10-/t18-,21-,22+,23+,24+,25-/m0/s1
• InChI Key： RMOFCIYZKYVKBR-HNSODFLGSA-N
• SMILES： OC/C(/C)=C/CC[C@H](C)[C@H]1CC[C@@]2(C)C[C@@H]3C(=C)CC[C@H]3C(C)=CC[C@@H]21 |c:23|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 583
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ophiobolane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Ophiobolane sesterterpenoids